Cas no 2097993-23-0 (6-Cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-Cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2097993-23-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5727009
• PubChem ID: 122239122
• Update Time: 2025-05-20

6-Cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-cyclopentyl-3-ethyl-1H-pyrimidine-2,4-dione
• 2097993-23-0
• AKOS040812099
• 6-cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• F1967-7431
• 2,4(1H,3H)-Pyrimidinedione, 6-cyclopentyl-3-ethyl-
• 6-Cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C11H16N2O2/c1-2-13-10(14)7-9(12-11(13)15)8-5-3-4-6-8/h7-8H,2-6H2,1H3,(H,12,15)
• InChI Key： PZAKISLIAHBFDE-UHFFFAOYSA-N
• SMILES： O=C1N(CC)C(C=C(C2CCCC2)N1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• pka: 10.03±0.40(Predicted)

Additional information on 6-Cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-Cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2097993-23-0)

6-Cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2097993-23-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-Cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione make it an intriguing candidate for further investigation in various areas of drug discovery and development.

The chemical structure of 6-Cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione consists of a tetrahydropyrimidine core with a cyclopentyl group at the 6-position and an ethyl group at the 3-position. This configuration imparts specific physical and chemical properties that are crucial for its biological activity. The cyclopentyl substituent is known to enhance lipophilicity and improve membrane permeability, while the ethyl group contributes to the overall stability and solubility of the molecule.

Recent studies have highlighted the potential of 6-Cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits neuroprotective properties by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. These findings suggest that 6-Cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione could be a promising lead compound for the development of novel therapies targeting these debilitating conditions.

In addition to its neuroprotective effects, 6-Cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has also been investigated for its potential anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This anti-inflammatory activity makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 6-Cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of 6-Cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, several clinical trials are currently underway. Phase I trials have demonstrated that this compound is well-tolerated by human subjects with minimal adverse effects. Ongoing Phase II trials are focusing on assessing its therapeutic potential in specific patient populations suffering from neurodegenerative diseases and inflammatory conditions.

The synthesis of 6-Cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione involves a multi-step process that includes the condensation of appropriate starting materials followed by cyclization and functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a larger scale. These improvements are crucial for ensuring that sufficient quantities of 6-Cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione can be produced for clinical trials and eventual commercialization.

In conclusion, 6-Cyclopentyl-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2097993-23-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.